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Compound of Interest

Compound Name: Leeaoside

Cat. No.: B14012602 Get Quote

Etoposide: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of Etoposide, a potent anti-cancer agent. It

details the chemical structure, mechanism of action, and significant signaling pathways affected

by this compound. This document also includes a compilation of quantitative data from various

studies and detailed experimental protocols for key assays, intended to serve as a valuable

resource for professionals in the fields of oncology, pharmacology, and drug development.

Chemical Structure and Properties
Etoposide is a semi-synthetic derivative of podophyllotoxin, a naturally occurring compound

found in the American Mayapple plant (Podophyllum peltatum)[1][2]. It is a glycosidic derivative

of podophyllotoxin, specifically a 4'-demethylepipodophyllotoxin 9-[4,6-O-(R)-ethylidene-β-D-

glucopyranoside][3].
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Property Value Reference

IUPAC Name

(5R,5aR,8aR,9S)-5-(4-

hydroxy-3,5-

dimethoxyphenyl)-9-

(((2R,4aR,6R,7R,8R,8aS)-7,8-

dihydroxy-2-

methylhexahydropyrano[3,2-d]

[1][4]dioxin-6-yl)oxy)-5,8,8a,9-

tetrahydrofuro[3',4':6,7]naphtho

[2,3-d][1][4]dioxol-6(5aH)-one

[3]

CAS Number 33419-42-0 [3][5]

Molecular Formula C₂₉H₃₂O₁₃ [1][5]

Molecular Weight 588.56 g/mol [3]

Appearance
White to yellow-brown

crystalline powder
[1]

Solubility

Soluble in organic solvents

such as methanol and

chloroform; sparingly soluble in

water and ether.

[1][3]

SMILES
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Mechanism of Action
Etoposide's primary mechanism of action is the inhibition of topoisomerase II, an essential

enzyme involved in resolving topological problems in DNA during replication, transcription, and

recombination[1][6][7].
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Etoposide stabilizes a ternary complex between topoisomerase II and DNA, preventing the re-

ligation of the double-strand breaks created by the enzyme[1][7]. This leads to the

accumulation of persistent DNA double-strand breaks, which triggers a cascade of cellular

events, including cell cycle arrest and apoptosis[1][4][7]. The cytotoxic effects of etoposide are

most prominent in the late S and G2 phases of the cell cycle[7].

Signaling Pathways
The DNA damage induced by Etoposide activates several signaling pathways, primarily

culminating in apoptosis.
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Start: Prepare Reaction Mix

Add Reaction Buffer, kDNA, and Test Compound (Etoposide)

Add Topoisomerase II Enzyme

Incubate at 37°C for 30 min

Terminate Reaction (add SDS and Proteinase K)

Agarose Gel Electrophoresis

Stain with Ethidium Bromide and Visualize under UV

Analyze Inhibition of kDNA Decatenation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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